6-Benzyl-5,6,7,8-tetrahydro-1,6-naphthyridine-2-carboxylic acid

• IUPAC Name: 6-benzyl-7,8-dihydro-5H-1,6-naphthyridine-2-carboxylic acid
• InChI: InChI=1S/C16H16N2O2/c19-16(20)15-7-6-13-11-18(9-8-14(13)17-15)10-12-4-2-1-3-5-12/h1-7H,8-11H2,(H,19,20)
• InChI Key: NCPNSYDXGVRYAJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1N=C(C=C2)C(=O)O)CC3=CC=CC=C3
• Molecular Formula: C16H16N2O2
• DSSTOX Substance ID: DTXSID20676660
• Molecular Weight: 268.31 g/mol
• CAS RN: 1160995-15-2

Description

“6-Benzyl-5,6,7,8-tetrahydro-1,6-naphthyridine-2-carboxylic acid” is a chemical compound. It is a tetrahydronaphthyridine ring-fused chiral amino acid.

Synthesis Analysis

The asymmetric synthesis of the tetrahydronaphthyridine scaffold of TAK-828F, a related compound, has been developed. The synthesis features a newly discovered atom-economical protocol for Heck-type vinylation of chloropyridine using ethylene gas, an unprecedented formation of dihydronaphthyridine directly from 2-vinyl-3-acylpyridine mediated by ammonia, and a ruthenium-catalyzed enantioselective transfer hydrogenation as key steps.

Chemical Reactions Analysis

The synthesis of this compound involves several key steps, including a Heck-type vinylation of chloropyridine using ethylene gas, the formation of dihydronaphthyridine directly from 2-vinyl-3-acylpyridine mediated by ammonia, and a ruthenium-catalyzed enantioselective transfer hydrogenation.

Scientific Research Applications

• Anticancer Properties

  • Field : Medicinal Chemistry
  • Application Summary : 1,6-Naphthyridines have been found to have anticancer properties. They have been studied for their effects on different cancer cell lines.
  • Methods of Application : The anticancer activity has been correlated to 1,6-naphthyridines using the literature on the structure–activity relationship (SAR) along with molecular modeling studies.
  • Results : The specific results or outcomes obtained from these studies are not mentioned in the source.

• Anti-HIV Properties

  • Field : Medicinal Chemistry
  • Application Summary : 1,6-Naphthyridines have been found to have anti-HIV properties.
  • Methods of Application : The methods of application or experimental procedures are not mentioned in the source.
  • Results : The specific results or outcomes obtained from these studies are not mentioned in the source.

• Anti-Microbial Properties

  • Field : Medicinal Chemistry
  • Application Summary : 1,6-Naphthyridines have been found to have anti-microbial properties.
  • Methods of Application : The methods of application or experimental procedures are not mentioned in the source.
  • Results : The specific results or outcomes obtained from these studies are not mentioned in the source.

• Analgesic Properties

  • Field : Medicinal Chemistry
  • Application Summary : 1,6-Naphthyridines have been found to have analgesic (pain-relieving) properties.
  • Methods of Application : The methods of application or experimental procedures are not mentioned in the source.
  • Results : The specific results or outcomes obtained from these studies are not mentioned in the source.

• Anti-Inflammatory Properties

  • Field : Medicinal Chemistry
  • Application Summary : 1,6-Naphthyridines have been found to have anti-inflammatory properties.
  • Methods of Application : The methods of application or experimental procedures are not mentioned in the source.
  • Results : The specific results or outcomes obtained from these studies are not mentioned in the source.

• Anti-Oxidant Properties

  • Field : Medicinal Chemistry
  • Application Summary : 1,6-Naphthyridines have been found to have anti-oxidant properties.
  • Methods of Application : The methods of application or experimental procedures are not mentioned in the source.
  • Results : The specific results or outcomes obtained from these studies are not mentioned in the source.

• HIV-1 Integrase Inhibitor

  • Field : Antiviral Chemistry
  • Application Summary : A series of 5,6,7,8-tetrahydro-1,6-naphthyridine derivatives have been prepared and screened for activity against HIV-1 infection in cell culture. They target the allosteric lens-epithelium-derived-growth-factor-p75 (LEDGF/p75)-binding site on HIV-1 integrase, an attractive target for antiviral chemotherapy.
  • Methods of Application : The methods of application or experimental procedures are not mentioned in the source.
  • Results : The specific results or outcomes obtained from these studies are not mentioned in the source.

• Building Blocks for Medicinal Chemistry

  • Field : Medicinal Chemistry
  • Application Summary : 5,6,7,8-tetrahydro [1,2,4]triazolo [4,3- a ]pyrazines, which are related to 1,6-naphthyridines, have been used as building blocks for medicinal chemistry. They have been used to create a small library of the triazolopyrazines with a variety of substituents in position 3.
  • Methods of Application : The methods provide quick and multigram access to the target derivatives starting from commercially available nonexpensive reagents.
  • Results : The potential of further synthetic application of the library members for medicinally oriented synthesis was shown.

Future Directions

The asymmetric synthesis of the tetrahydronaphthyridine scaffold of TAK-828F represents the first example of the enantioselective synthesis of a 5,6,7,8-tetrahydro-1,6-naphthyridine compound. The new synthesis is free of chromatography or distillation purification processes and therefore qualifies for extension to large-scale manufacture. This could open up new possibilities for the development of medicaments for various immune diseases.